2-[3-Acetyl-5-(4-methyl-1,2,3-thiadiazol-5-yl)-2,3-dihydro-1,3,4-oxadiazol-2-yl]phenyl acetate

• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: [2-[3-acetyl-5-(4-methylthiadiazol-5-yl)-2H-1,3,4-oxadiazol-2-yl]phenyl] acetate
• InChI: InChI=1S/C15H14N4O4S/c1-8-13(24-18-16-8)14-17-19(9(2)20)15(23-14)11-6-4-5-7-12(11)22-10(3)21/h4-7,15H,1-3H3
• InChI Key: SKESMDOULJJHIS-UHFFFAOYSA-N
• SMILES: CC1=C(SN=N1)C2=NN(C(O2)C3=CC=CC=C3OC(=O)C)C(=O)C

Description

2-[3-Acetyl-5-(4-methyl-1,2,3-thiadiazol-5-yl)-2,3-dihydro-1,3,4-oxadiazol-2-yl]phenyl acetate is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-[3-Acetyl-5-(4-methyl-1,2,3-thiadiazol-5-yl)-2,3-dihydro-1,3,4-oxadiazol-2-yl]phenyl acetate is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that are involved in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 2-[3-Acetyl-5-(4-methyl-1,2,3-thiadiazol-5-yl)-2,3-dihydro-1,3,4-oxadiazol-2-yl]phenyl acetate exhibits anti-inflammatory, analgesic, and antipyretic activities. It has also been reported to exhibit potential anticancer activity by inducing apoptosis in cancer cells. In addition, this compound has been studied for its potential use as a diagnostic tool for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-Acetyl-5-(4-methyl-1,2,3-thiadiazol-5-yl)-2,3-dihydro-1,3,4-oxadiazol-2-yl]phenyl acetate in lab experiments include its potential therapeutic applications in various diseases, its ability to inhibit the activity of COX-2, and its potential use as a diagnostic tool for Alzheimer's disease. However, the limitations of using this compound in lab experiments include its unknown mechanism of action and the need for further research to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for the study of 2-[3-Acetyl-5-(4-methyl-1,2,3-thiadiazol-5-yl)-2,3-dihydro-1,3,4-oxadiazol-2-yl]phenyl acetate. One direction is to further investigate its potential therapeutic applications in various diseases, such as cancer and Alzheimer's disease. Another direction is to study its mechanism of action to fully understand how it exerts its therapeutic effects. Additionally, future studies could focus on optimizing the synthesis method of this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 2-[3-Acetyl-5-(4-methyl-1,2,3-thiadiazol-5-yl)-2,3-dihydro-1,3,4-oxadiazol-2-yl]phenyl acetate has been reported in several studies. One of the methods involves the reaction of 2-phenylacetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-methyl-5-thio-1,2,3-thiadiazole. The resulting compound is then reacted with hydrazine hydrate and acetic anhydride to obtain the final product.

Scientific Research Applications

2-[3-Acetyl-5-(4-methyl-1,2,3-thiadiazol-5-yl)-2,3-dihydro-1,3,4-oxadiazol-2-yl]phenyl acetate has been studied for its potential therapeutic applications in various diseases. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also been studied for its potential anticancer activity. In addition, this compound has been investigated for its potential use as a diagnostic tool for Alzheimer's disease.